(2S,3S)-2-Ethylpyrrolidin-3-ol;hydrochloride

• IUPAC Name: (2S,3S)-2-ethylpyrrolidin-3-ol;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c1-2-5-6(8)3-4-7-5;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m0./s1
• InChI Key: KCJGLZKQNPMMIW-GEMLJDPKSA-N
• Canonical SMILES: CCC1C(CCN1)O.Cl
• Isomeric SMILES: CC[C@H]1[C@H](CCN1)O.Cl
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol

Description

“(2S,3S)-2-Ethylpyrrolidin-3-ol;hydrochloride” is a compound that belongs to the class of organic compounds known as secondary alcohols. These are compounds containing a secondary alcohol functional group, with the general structure HOC®(R’) (R,R’=alkyl, aryl).

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction. The stereochemistry could be controlled using chiral catalysts or chiral starting materials.

Molecular Structure Analysis

The (2S,3S) notation indicates the configuration of the chiral centers in the molecule. In this case, it means that the molecule has two chiral centers, and both of them have an S configuration.

Chemical Reactions Analysis

As a secondary alcohol, this compound could undergo typical alcohol reactions, such as oxidation to form a ketone, or substitution to form an ether. The pyrrolidine ring could also participate in reactions, depending on the conditions.

Physical And Chemical Properties Analysis

As a secondary alcohol, this compound would be expected to form hydrogen bonds, which could affect its physical properties such as solubility and boiling point. The presence of the pyrrolidine ring could also influence these properties.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

• (2S,3S)-2-Ethylpyrrolidin-3-ol exhibits anti-inflammatory and analgesic potential. . Researchers have explored its use in managing chronic inflammatory conditions and pain relief.

Butanediol Production

• (2S,3S)-2-Ethylpyrrolidin-3-ol can serve as a precursor for producing (2S,3S)-butanediol . . This has applications in the production of valuable chemicals.

Ceramide Isolation

• In the realm of medicinal mushrooms, researchers have isolated a ceramide compound with the spatial structure 2S,3S,4R-2-hexadecanoyl-amino-octadecane-1,3,4-triol . . Further exploration of its potential therapeutic applications is ongoing.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures have been found to inhibit enzymes such as beta-lactamase . Beta-lactamase enzymes are known to hydrolyze important antibiotics, posing challenges in the treatment of serious infections .

Mode of Action

The compound’s stereochemistry, denoted by the (2s,3s) configuration, indicates the spatial arrangement of its atoms . This configuration can influence how the compound interacts with its targets and any resulting changes .

Biochemical Pathways

Similar compounds have been associated with the production of 2,3-butanediol, a valuable chemical used in various industrial applications .

Pharmacokinetics

Research on similar compounds suggests that they undergo a ph- and temperature-dependent nonenzymatic conversion to active monoepoxides .

Result of Action

Similar compounds have been found to exhibit anticonvulsant activity in animal models of partial seizures .

Action Environment

Factors such as ph and temperature can significantly influence the conversion of similar compounds to their active forms .

Future Directions

The future directions for this compound would depend on its potential applications. If it shows biological activity, it could be further studied as a potential drug. Alternatively, it could be used as a building block in the synthesis of more complex molecules.